Cas no 5098-06-6 (6H-Purine-6-thione, 1,3-dihydro-3,8-dimethyl-)

• Product Name: 6H-Purine-6-thione, 1,3-dihydro-3,8-dimethyl-
• CAS No: 5098-06-6
• MF: C₇H₁₀N₄S
• MW: 182.246098995209
• CID: 363673
• PubChem ID: 71366382
• Update Time: 2025-04-19

6H-Purine-6-thione, 1,3-dihydro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione, 1,3-dihydro-3,8-dimethyl-
• DTXSID60789743
• 3,8-Dimethyl-1,2,3,7-tetrahydro-6H-purine-6-thione
• 5098-06-6

• Inchi： 1S/C7H10N4S/c1-4-9-5-6(10-4)11(2)3-8-7(5)12/h3H2,1-2H3,(H,8,12)(H,9,10)
• InChI Key： KNCKJGSUCPSTNA-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=C(C)N2)N(C)CN1

Computed Properties

• Exact Mass: 182.0628
• Monoisotopic Mass: 182.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 43.95